Lithium(1+) ion 2-(5-aminopyridin-2-yl)propanoate

• IUPAC Name: lithium;2-(5-aminopyridin-2-yl)propanoate
• InChI: InChI=1S/C8H10N2O2.Li/c1-5(8(11)12)7-3-2-6(9)4-10-7;/h2-5H,9H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key: JESFWJQIHHYIQX-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC(C1=NC=C(C=C1)N)C(=O)[O-]
• Molecular Formula: C8H9LiN2O2
• Molecular Weight: 172.1 g/mol

Description

“Lithium(1+) ion 2-(5-aminopyridin-2-yl)propanoate” is a chemical compound with the molecular formula C8H9LiN2O2. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of “Lithium(1+) ion 2-(5-aminopyridin-2-yl)propanoate” is represented by the InChI string: InChI=1S/C8H10N2O2.Li/c1-5(8(11)12)7-3-2-6(9)4-10-7;/h2-5H,9H2,1H3,(H,11,12);/q;+1/p-1.

Physical And Chemical Properties Analysis

The molecular weight of “Lithium(1+) ion 2-(5-aminopyridin-2-yl)propanoate” is 172.1103.

Scientific Research Applications

Lithium-Ion Batteries (LIBs) and Electrolytes

• .

Polymer Coatings for Li Metal Anodes

• Li dendrite growth on Li metal electrodes can cause short circuits and thermal runaway in batteries. .

Cathode Materials and Capacity Enhancement

• Incorporating LiAP into cathode materials, such as LiFePO4, can improve capacity retention. .

Silicon Anodes and Volume Expansion Control

• LiAP-modified silicon anodes mitigate volume expansion during cycling. .

Solid Composite Electrolytes

• LiAP can be part of solid composite electrolytes. .

Future Directions

While specific future directions for “Lithium(1+) ion 2-(5-aminopyridin-2-yl)propanoate” are not available, research into related compounds such as lithium salts is ongoing, with a focus on their use in treating various psychiatric conditions. Additionally, the synthesis of related compounds, such as N-(pyridin-2-yl)amides, continues to be an area of active research.

Mechanism of Action

Target of Action

The primary targets of Lithium(1+) ion 2-(5-aminopyridin-2-yl)propanoate are inositol monophosphatase (IMPA) and glycogen synthase kinase-3 (GSK-3) . These enzymes play crucial roles in various cellular processes, including signal transduction, cell proliferation, and neuronal plasticity .

Mode of Action

Lithium(1+) ion 2-(5-aminopyridin-2-yl)propanoate interacts with its targets by inhibiting their activity . This inhibition leads to changes in the downstream signaling pathways, affecting various cellular processes .

Biochemical Pathways

The inhibition of IMPA and GSK-3 by Lithium(1+) ion 2-(5-aminopyridin-2-yl)propanoate affects multiple biochemical pathways. These include the Wnt/β-catenin, CREB/brain-derived neurotrophic factor (BDNF), nuclear factor (erythroid-derived 2)-like 2 (Nrf2), and toll-like receptor 4 (TLR4)/nuclear factor-κB (NFκB) pathways . These pathways are involved in neurogenesis, cytoprotection, synaptic maintenance, antioxidant response, anti-inflammatory response, and protein homeostasis .

Pharmacokinetics

Its pharmacokinetics is influenced by factors such as age, body weight, renal function, and drug-drug interactions .

Result of Action

The molecular and cellular effects of Lithium(1+) ion 2-(5-aminopyridin-2-yl)propanoate’s action are diverse due to its impact on multiple biochemical pathways. It has neurogenic, cytoprotective, synaptic maintenance, antioxidant, anti-inflammatory, and protein homeostasis properties .